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molecular formula C14H15N B093827 2-(4-Biphenyl)ethylamine CAS No. 17027-51-9

2-(4-Biphenyl)ethylamine

Cat. No. B093827
CAS RN: 17027-51-9
M. Wt: 197.27 g/mol
InChI Key: WHPLBPSDTIZFSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Reaction Step One
Name
substrate
Quantity
1.867 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
PPhCy2
Quantity
0.1867 mmol
Type
reagent
Reaction Step Three
Name
NCCc2ccc(c1ccccc1)cc2
Yield
82

Identifiers

NAME
1360

Inputs

Step One
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Smiles
Br[Mg]c1ccccc1
Step Two
Name
substrate
Quantity
1.867 mmol
Type
reactant
Smiles
COc1ccc(CCN)cc1
Step Three
[Compound]
Name
PPhCy2
Quantity
0.1867 mmol
Type
reagent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
23 °C
Other

Outcomes

Product
Details
Reaction Time
 15 h
Name
NCCc2ccc(c1ccccc1)cc2
Type
product
Smiles
NCCc2ccc(c1ccccc1)cc2
Measurements
Type Value Analysis
YIELD 82
Analyses
CUSTOM
Type
CUSTOM
Details
isolated analytical_yield

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.